4-((4-Iodophenoxy)methyl)benzamide

• IUPAC Name: 4-[(4-iodophenoxy)methyl]benzamide
• InChI: InChI=1S/C14H12INO2/c15-12-5-7-13(8-6-12)18-9-10-1-3-11(4-2-10)14(16)17/h1-8H,9H2,(H2,16,17)
• InChI Key: JXBDPGSFYYLEIX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1COC2=CC=C(C=C2)I)C(=O)N
• Molecular Formula: C14H12INO2
• Molecular Weight: 353.15 g/mol
• CAS No.: 1011018-52-2

Description

“4-((4-Iodophenoxy)methyl)benzamide” is a chemical compound with the CAS Number: 1011018-52-2. It has a molecular weight of 353.16 and its IUPAC name is 4-[(4-iodophenoxy)methyl]benzamide. The compound is typically stored in a dark place, sealed in dry, at room temperature.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C14H12INO2/c15-12-5-7-13(8-6-12)18-9-10-1-3-11(4-2-10)14(16)17/h1-8H,9H2,(H2,16,17).

Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature.

Scientific Research Applications

Antimicrobial Properties

Compounds structurally similar to 4-((4-Iodophenoxy)methyl)benzamide, specifically acylthiourea derivatives, have been shown to possess significant antimicrobial properties. These compounds are effective against both Gram-positive and Gram-negative bacteria, as well as fungal strains. The antimicrobial activity varies depending on the substituents on the benzamide moiety, with iodine and nitro substituents enhancing the activity against Gram-negative bacterial strains (Limban et al., 2011).

Structural Analysis and Potential Applications

The structural analysis of benzamide derivatives has been conducted using X-ray diffraction, IR spectroscopy, and quantum chemical computation. These studies are crucial for understanding the molecular geometry and potential chemical reactivity of the molecule, which could have implications for its application in various fields, including pharmaceuticals and material science (Demir et al., 2015).

Gastrokinetic Activity

Certain benzamide derivatives, similar in structure to this compound, have been found to exhibit potent gastrokinetic activity. This indicates potential applications in the treatment of gastrointestinal disorders (Kato et al., 1992).

Radioactive Tracing in Medical Imaging

Radioiodinated benzamide derivatives have been used as tracers for γ-emission tomography, a technique used in medical imaging. This application is particularly relevant for the study of brain receptors and potentially for the diagnosis of neurological disorders (Mertens et al., 1994).

Methylation in Organic Synthesis

Benzamide derivatives, including those structurally related to this compound, are used in organic synthesis, particularly in the methylation of C-H bonds. This has implications for the development of various organic compounds and pharmaceuticals (Uemura et al., 2016).

Radiolabelling for Antidepressant Study

The radiolabelling of benzamide derivatives, including those similar to this compound, has been optimized for studying the pharmacokinetics and biodistribution of antidepressants (Tsopelas, 1999).

Safety and Hazards

The compound has a GHS07 pictogram, with the signal word "Warning". The hazard statement is H302, indicating that it is harmful if swallowed. Precautionary statements include P264, P270, P301+P312, P330, and P501.